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Compound of Interest

Compound Name: Meis-IN-3

Cat. No.: B12417123

Disclaimer: The compound "Meis-IN-3" is not readily found in scientific literature or supplier
databases. It is highly probable that this is a typographical error and the intended compound is
MEIS-IN-1, a known inhibitor of the Myeloid Ecotropic Viral Integration Site (MEIS) proteins.
The following application notes and protocols are for MEIS-IN-1.

Chemical Properties of MEIS-IN-1

MEIS-IN-1 is a potent small molecule inhibitor of MEIS proteins, demonstrated to induce the
expansion of both murine and human hematopoietic stem cells.

Property Value Reference
Molecular Formula C24H21F3N204 [1]
Molecular Weight 458.43 g/mol [1]
Appearance White to off-white solid [1]
) Typically 298% (varies by
Purity )
supplier)
CAS Number 2761326-82-1 [1]

Storage and Stability
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Proper storage of MEIS-IN-1 is critical to maintain its biological activity and ensure
experimental reproducibility. Both the solid powder and stock solutions have specific storage

requirements.

Table 2.1: Recommended Storage Conditions for MEIS-IN-1

Storage ]

Form Shelf Life Reference
Temperature

Solid Powder -20°C 3 years [1]

4°C 2 years

In Solvent (e.g.,
-80°C 6 months

DMSO)

-20°C 1 month

Key Recommendations:
e Upon receiving, store the solid compound at -20°C for long-term stability.

¢ Once a stock solution is prepared, it should be aliquoted into single-use volumes to avoid
repeated freeze-thaw cycles, which can degrade the compound.

» Store aliquots of the stock solution at -80°C for up to 6 months.

Solubility of MEIS-IN-1

The solubility of MEIS-IN-1 has been determined in Dimethyl Sulfoxide (DMSO). Information on
its solubility in other common laboratory solvents is limited, suggesting it may have poor
solubility in aqueous solutions.

Table 3.1: Solubility Data for MEIS-IN-1
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Solvent Concentration Remarks Reference

Requires
ultrasonication and
warming to 60°C to
fully dissolve. Use of
3.33 mg/mL (7.26 new, anhydrous
mM) DMSO is
recommended as

DMSO

hygroscopic DMSO
can negatively impact

solubility.

] Likely to have limited
Ethanol No data available N
solubility.

] Expected to be poorly
PBS (pH 7.2) No data available
soluble.

Experimental Protocols

Protocol 4.1: Preparation of a 10 mM MEIS-IN-1 Stock Solution in DMSO

This protocol describes the preparation of a concentrated stock solution of MEIS-IN-1, which
can be later diluted to working concentrations for various in vitro assays.

Materials:

¢ MEIS-IN-1 solid powder

e Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)
 Sterile microcentrifuge tubes or cryovials

o Calibrated pipettes and sterile tips

» Vortex mixer

o Water bath or heat block set to 60°C
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e Ultrasonic bath
Procedure:

e Pre-warm the DMSO: Place a tube with the required volume of DMSO in a 60°C water bath
or heat block.

o Weigh the Compound: Accurately weigh the desired amount of MEIS-IN-1 powder. For
example, to prepare 1 mL of a 10 mM stock solution, you would need 4.58 mg of MEIS-IN-1
(Molecular Weight = 458.43 g/mol ).

e Initial Dissolution: Add the pre-warmed DMSO to the vial containing the MEIS-IN-1 powder.
o Vortexing: Vortex the solution vigorously for 1-2 minutes to facilitate initial dissolution.

e Heating and Sonication: Place the vial in a 60°C water bath for 5-10 minutes. Following
heating, place the vial in an ultrasonic bath for 10-15 minutes.

 Visual Inspection: Visually inspect the solution to ensure that all solid particles have
completely dissolved. If particulates remain, repeat step 5.

 Aliquoting and Storage: Once the solution is clear, dispense it into single-use aliquots in
sterile cryovials. Store the aliquots at -80°C for long-term storage (up to 6 months).

Protocol 4.2: Preparation of Working Solutions for Cell Culture

This protocol provides guidance on diluting the concentrated DMSO stock solution into
aqueous cell culture media. It is crucial to perform this dilution carefully to avoid precipitation of
the compound.

Materials:
e 10 mM MEIS-IN-1 stock solution in DMSO
e Pre-warmed cell culture medium (with or without serum, as required by the experiment)

o Sterile tubes and pipette tips
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Procedure:

e Thaw Stock Solution: Thaw an aliquot of the 10 mM MEIS-IN-1 stock solution at room
temperature.

o Serial Dilution (Recommended): To minimize precipitation, it is advisable to perform a serial
dilution. For example, to achieve a final concentration of 10 yuM in your cell culture
experiment: a. First, prepare an intermediate dilution by adding a small volume of the 10 mM
stock to a larger volume of pre-warmed culture medium. For instance, add 2 uL of the 10 mM
stock to 198 pL of medium to get a 100 uM intermediate solution. b. Vortex or gently pipette
to mix immediately and thoroughly. c. Add the required volume of this intermediate solution to
your final culture volume. For example, add 100 pL of the 100 uM solution to 900 pL of cell
suspension to achieve a final concentration of 10 uM.

» Direct Dilution (for lower concentrations): For very low final concentrations, a direct dilution
may be possible. Add the required volume of the DMSO stock directly to the final volume of
cell culture medium while vortexing or swirling the medium to ensure rapid dispersal.

e Final DMSO Concentration: Ensure that the final concentration of DMSOQO in the cell culture
medium is non-toxic to the cells being used, typically below 0.5% and ideally at or below
0.1%.

MEIS1 Signaling Pathway and Experimental
Workflow

MEIS1 is a homeodomain transcription factor that plays a crucial role in development and
hematopoiesis. It often forms complexes with other transcription factors, such as PBX and HOX
proteins, to regulate the expression of target genes. MEIS1 has also been shown to influence
the expression of hypoxia-inducible factors (HIFs), which are key regulators of cellular
metabolism and response to oxygen levels.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12417123?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Nucleus

Target Genes
(e.g., for Self-Renewal,
Differentiation)

regulates

Click to download full resolution via product page

Figure 1. Simplified MEIS1 signaling pathway and the inhibitory action of MEIS-IN-1.

The workflow for using MEIS-IN-1 in a typical cell-based experiment involves preparing the
compound, treating the cells, and then assessing the biological outcome.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12417123#how-to-dissolve-and-store-meis-in-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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